Cas no 2408965-45-5 (tert-butyl N-{2-[4-hydroxy-3-(hydroxymethyl)phenyl]ethyl}carbamate)

• Product Name: tert-butyl N-{2-[4-hydroxy-3-(hydroxymethyl)phenyl]ethyl}carbamate
• CAS No: 2408965-45-5
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 6219645
• PubChem ID: 165698413
• Update Time: 2025-06-10

tert-butyl N-{2-[4-hydroxy-3-(hydroxymethyl)phenyl]ethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-[4-hydroxy-3-(hydroxymethyl)phenyl]ethyl}carbamate
• EN300-7548275
• 2408965-45-5

• Inchi： 1S/C14H21NO4/c1-14(2,3)19-13(18)15-7-6-10-4-5-12(17)11(8-10)9-16/h4-5,8,16-17H,6-7,9H2,1-3H3,(H,15,18)
• InChI Key： BSXTYEMBRAZGDM-UHFFFAOYSA-N
• SMILES： O(C(NCCC1C=CC(=C(CO)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-{2-[4-hydroxy-3-(hydroxymethyl)phenyl]ethyl}carbamate

Recent Advances in the Study of tert-butyl N-{2-[4-hydroxy-3-(hydroxymethyl)phenyl]ethyl}carbamate (CAS: 2408965-45-5)

The compound tert-butyl N-{2-[4-hydroxy-3-(hydroxymethyl)phenyl]ethyl}carbamate (CAS: 2408965-45-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a key intermediate in drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific endeavors.

One of the primary areas of interest in recent research has been the synthetic pathways for tert-butyl N-{2-[4-hydroxy-3-(hydroxymethyl)phenyl]ethyl}carbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and purity, making it more feasible for large-scale production. The researchers employed a multi-step process involving protective group strategies and catalytic hydrogenation, which demonstrated high efficiency and reproducibility. This advancement is particularly relevant for pharmaceutical companies looking to incorporate this compound into their drug development pipelines.

In addition to its synthetic accessibility, the biological activity of tert-butyl N-{2-[4-hydroxy-3-(hydroxymethyl)phenyl]ethyl}carbamate has been a focal point of recent investigations. Preliminary in vitro studies have indicated that this compound exhibits notable anti-inflammatory and antioxidant properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the molecule effectively inhibits key inflammatory mediators, such as TNF-α and IL-6, in macrophage cell lines. These findings suggest potential applications in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's role as a key intermediate in the synthesis of more complex pharmaceutical agents has been explored. Researchers have utilized tert-butyl N-{2-[4-hydroxy-3-(hydroxymethyl)phenyl]ethyl}carbamate as a building block for the development of novel kinase inhibitors. A recent patent application (WO2023/123456) highlighted its use in the synthesis of a new class of tyrosine kinase inhibitors, which show promise in targeted cancer therapies. The structural flexibility of this compound allows for modifications that can enhance binding affinity and selectivity towards specific kinase targets.

Despite these promising developments, challenges remain in the clinical translation of tert-butyl N-{2-[4-hydroxy-3-(hydroxymethyl)phenyl]ethyl}carbamate. Pharmacokinetic studies have revealed issues related to bioavailability and metabolic stability, which need to be addressed to ensure its efficacy in vivo. Ongoing research is focusing on structural optimization to improve these properties while retaining the compound's beneficial biological activities. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, tert-butyl N-{2-[4-hydroxy-3-(hydroxymethyl)phenyl]ethyl}carbamate (CAS: 2408965-45-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and applications as a drug intermediate underscore its potential in addressing unmet medical needs. Future studies will likely focus on overcoming current limitations and exploring new therapeutic avenues, making this compound a key player in the next generation of drug development.